6-(Hydroxymethyl)-5-methyl-2-pyridinecarbonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 6-(hydroxymethyl)-5-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-6-2-3-7(4-9)10-8(6)5-11/h2-3,11H,5H2,1H3
• InChI Key: HPXOGUJQKUZDHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)C#N)CO

Description

6-(Hydroxymethyl)-5-methyl-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (65 mg) was added to a solution of (6-cyano-3-methyl-2-pyridinyl)methyl acetate (2.89 g) in methanol (20 ml) and the mixture stirred under argon at ambient temperature for 2.5 hours. It was concentrated in vacuo to ca. ½ volume and water (40 ml) added. The mixture was neutralized with 5% acetic acid (1.2 ml) and extracted with dichloromethane (40 ml then 2×20 ml). The combined extracts were washed with brine (20 ml), dried (MgSO4) and concentrated in vacuo. The residue was purified by Biotage chromatography eluting with 2:1 hexane:ethyl acetate to afford the title compound (1.45 g, 64%) as a pale buff solid. LC/MS [MH+]=149, RT=1.46 min.